Cas no 85068-34-4 (3',5'-Bis(trifluoromethyl)propiophenone)

3',5'-Bis(trifluoromethyl)propiophenone structure

85068-34-4 structure

Product Name:3',5'-Bis(trifluoromethyl)propiophenone

CAS No:85068-34-4

MF:C₁₁H₈F₆O

MW:270.17104434967

MDL:MFCD00009911

CID:90904

PubChem ID:522825

Update Time:2024-10-26

3',5'-Bis(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one
- 3',5'-Bis(trifluoromethyl)propiophenone
- 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one
- 3,5-Bis(Trifluoromethyl)Propiophenone
- 1-Propanone, 1-[3,5-bis(trifluoromethyl)phenyl]-
- VLRWCHKOSBUGMB-UHFFFAOYSA-N
- 3,5-difluoromethyl)phenylacetone
- 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone
- KSC654A3B
- VLRWCHKOSBUGMB-UHFFFAOYSA-
- SBB005962
- 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone (ACI)
- 3′,5′-Bistrifluoromethylpropiophenone
- MFCD00009911
- UNII-9CXA2S32LC
- DB-021988
- 1-[3,5-bis(trifluoromethyl)phenyl]propan-1-one;3',5'-Bis(trifluoromethyl)propiophenone
- 1-[3,5-Bis(trifluoromethyl)phenyl]-1-propanone #
- SCHEMBL5898589
- SY021817
- NS00058082
- DTXSID70234138
- EINECS 285-296-1
- 3',5'-Bistrifluoromethylpropiophenone
- 1-[3,5-bis(trifluoromethyl)phenyl]-propan-1-one
- 3 inverted exclamation mark ,5 inverted exclamation mark -Bis(trifluoromethyl)propiophenone
- AC-11418
- 85068-34-4
- InChI=1/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
- 9CXA2S32LC
- A841189
- DS-15796
- AKOS015852850
- CS-0152657
- MDL： MFCD00009911
- Inchi： 1S/C11H8F6O/c1-2-9(18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5H,2H2,1H3
- InChI Key： VLRWCHKOSBUGMB-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1
- BRN： 7484754

Computed Properties

Exact Mass: 270.04800
Monoisotopic Mass: 270.047934
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.8
Topological Polar Surface Area: 17.1

Experimental Properties

Color/Form: liquid
Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 185.2±35.0 ºC (760 Torr),
Flash Point: 76.1±0.0 ºC,
Refractive Index: n20/D 1.4245(lit.)
Solubility: Almost insoluble (0.046 g/l) (25 º C),
PSA: 17.07000
LogP: 4.31690
Solubility: Not determined

3',5'-Bis(trifluoromethyl)propiophenone Security Information

Signal Word：Warning
Hazard Statement： H227-H315-H319-H335
Warning Statement： P305+P351+P338
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/38
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

3',5'-Bis(trifluoromethyl)propiophenone Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3',5'-Bis(trifluoromethyl)propiophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	006038-1g	3',5'-Bis(trifluoromethyl)propiophenone	85068-34-4	98%	1g	￡10.00	2022-03-01
Fluorochem	006038-5g	3',5'-Bis(trifluoromethyl)propiophenone	85068-34-4	98%	5g	￡19.00	2022-03-01
Fluorochem	006038-10g	3',5'-Bis(trifluoromethyl)propiophenone	85068-34-4	98%	10g	￡33.00	2022-03-01
Fluorochem	006038-25g	3',5'-Bis(trifluoromethyl)propiophenone	85068-34-4	98%	25g	￡68.00	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B858813-1g	3,5-Bis(Trifluoromethyl)Propiophenone	85068-34-4	≥97%	1g	￥59.00	2022-09-29
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD82329-1g	1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one	85068-34-4	98%	1g	￥65.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD82329-5g	1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one	85068-34-4	98%	5g	￥183.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD82329-10g	1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one	85068-34-4	98%	10g	￥317.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD82329-25g	1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one	85068-34-4	98%	25g	￥636.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD82329-100g	1-(3,5-Bis(trifluoromethyl)phenyl)propan-1-one	85068-34-4	98%	100g	￥2204.0	2024-04-18

3',5'-Bis(trifluoromethyl)propiophenone Production Method

Production Method 1

742097-70-7

85068-34-4

Reaction Conditions

Reference

Thiourea inhibitors of herpes viruses. Part 2: N-benzyl-N'-arylthiourea inhibitors of CMV

Bloom, Jonathan D.; Dushin, Russell G.; Curran, Kevin J.; Donahue, Fran; Norton, Emily B.; et al, Bioorganic & Medicinal Chemistry Letters, 2004, 14(13), 3401-3406

3',5'-Bis(trifluoromethyl)propiophenone Raw materials

Benzenemethanol, a-ethyl-3,5-bis(trifluoromethyl)-

3',5'-Bis(trifluoromethyl)propiophenone Preparation Products

3',5'-Bis(trifluoromethyl)propiophenone (85068-34-4)

3',5'-Bis(trifluoromethyl)propiophenone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:85068-34-4)1-[3,5-bis(trifluoromethyl)phenyl]-1-propanone

Order Number:A841189

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:52

Price ($):220.0

Email:sales@amadischem.com

Product Official Link

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